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Compound of Interest

Compound Name: Benzyl chloride

Cat. No.: B120561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

benzyl chloride (α-chlorotoluene), an important organic compound widely utilized as a

chemical building block and intermediate in various industrial syntheses, including the

manufacturing of pharmaceuticals, dyes, and perfumes.[1]

General and Safety Information
Benzyl chloride, with the chemical formula C₆H₅CH₂Cl, is a colorless to slightly yellow liquid

known for its pungent, aromatic, and irritating odor.[1][2] It is a reactive organochlorine

compound and functions as a potent lachrymator, causing significant irritation to the eyes and

mucous membranes.[1][3][4] Due to its reactivity, particularly its ability to hydrolyze and

produce hydrochloric acid upon contact with mucous membranes, it is considered a hazardous

substance and requires careful handling.[1] Benzyl chloride is also classified as a probable

human carcinogen (Group B2) by the EPA and is monitored as a List II drug precursor chemical

by the U.S. Drug Enforcement Administration due to its use in the synthesis of certain

controlled substances.[1][5]
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Identifier Value Reference

IUPAC Name (Chloromethyl)benzene [1]

CAS Number 100-44-7 [1]

Molecular Formula C₇H₇Cl [1]

Molecular Weight 126.58 g/mol [1][2]

Appearance
Colorless to slightly yellow

liquid
[1][2]

Odor Pungent, aromatic, irritating [1][2][6]

Physical Properties
The physical characteristics of benzyl chloride are critical for its handling, storage, and use in

experimental and industrial settings. These properties are summarized below.

Table 2: Core Physical and Thermochemical Properties
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Property Value Conditions Reference

Density 1.100 g/cm³ at 20°C [1]

1.1 g/mL at 25°C [7][8]

Melting Point -39 °C (-38 °F; 234 K) [1]

Boiling Point
179 °C (354 °F; 452

K)
at 760 mmHg [1][3]

Flash Point 67 °C (153 °F) Closed Cup [6][9]

Autoignition Temp. 585 °C (1,085 °F) [1][6]

Vapor Pressure 1 mmHg at 20 °C [1][6]

1.23 mmHg at 25 °C [10]

Vapor Density 4.36 - 4.4 (vs air) [7][11]

Refractive Index (n_D) 1.538 - 1.5415 at 20°C / 15°C [1][6]

Viscosity (dynamic) 1.380 mPa·s at 20 °C [7]

Explosive Limits 1.1% - 14.0% in Air [6][12]

Table 3: Solubility Data
Solvent Solubility Temperature Reference

Water
0.05% (very slightly

soluble)
20 °C [1]

0.49 g/L 20 °C [4][6]

0.55 g/L 30 °C [4][6]

Organic Solvents Miscible [1][13]

Soluble in ethanol,

ethyl ether,

chloroform, CCl₄

[1]
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Chemical Properties and Reactivity
Benzyl chloride is a versatile reagent in organic synthesis, primarily due to the reactivity of the

benzylic chloride group.[1] It is an effective alkylating agent.[1]

Key Reactions and Reactivity Profile:
Hydrolysis: It reacts slowly with water, and more rapidly in the presence of alkali, to

hydrolyze into benzyl alcohol and hydrochloric acid.[1][4] This reaction is the reason for its

lachrymatory and corrosive properties.[1]

Nucleophilic Substitution: As a reactive alkylating agent, it readily undergoes nucleophilic

substitution reactions.[1][14] This is fundamental to its use in synthesis. For example:

With sodium cyanide, it forms phenylacetonitrile (benzyl cyanide), a precursor to

pharmaceuticals like phenylacetic acid.[1]

With alcohols in the presence of a base, it forms benzyl ethers, a common method for

introducing the benzyl protecting group in organic synthesis.[1][13]

With tertiary amines, it forms quaternary ammonium salts, which are used as surfactants.

[1]

With sodium salts of carboxylic acids, it yields benzyl esters.[4]

Grignard Reagent Formation: It reacts with metallic magnesium to form a Grignard reagent

(benzylmagnesium chloride).[1][4]

Wurtz Coupling: Reaction with metals like sodium or copper powder can lead to 1,2-

diphenylethane.[4]

Oxidation: Oxidation of benzyl chloride can yield benzaldehyde and benzoic acid.[4][15]

Stability and Incompatibilities: Benzyl chloride is unstable and can polymerize when in

contact with common metals like copper, aluminum, iron, and zinc, a reaction that liberates

heat and hydrogen chloride gas.[7][9][16] It is incompatible with strong oxidizing agents,

acids, and water.[7][17] For storage, inhibitors such as propylene oxide or sodium carbonate

are typically added.[6][18]
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Experimental Protocols
Detailed experimental protocols for determining the physical properties of chemicals like

benzyl chloride are standardized in analytical chemistry. Below is a generalized methodology

for determining a key property.

Experimental Protocol: Determination of Boiling Point
Objective: To accurately determine the boiling point of a benzyl chloride sample at

atmospheric pressure.

Methodology: This protocol is based on the classical distillation method.

Apparatus Setup:

Assemble a standard distillation apparatus consisting of a round-bottom flask, a distillation

head (Claisen adapter), a thermometer with the bulb positioned just below the side arm

leading to the condenser, a Liebig condenser, and a receiving flask.

Ensure all glass joints are properly sealed.

Place a few boiling chips in the round-bottom flask to ensure smooth boiling.

Procedure:

Add the benzyl chloride sample to the round-bottom flask (fill to approximately half

capacity).

Begin circulating cold water through the condenser.

Gently heat the flask using a heating mantle.

Observe the temperature as the liquid begins to boil and the vapor rises.

The boiling point is recorded as the stable temperature reading on the thermometer when

the vapor is continuously condensing and dripping into the receiving flask (i.e., when the

distillation rate is steady at about one drop per second).
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Record the atmospheric pressure at the time of the experiment, as the boiling point is

pressure-dependent.

Data Analysis:

The observed temperature is the boiling point at the measured atmospheric pressure.

If necessary, correct the boiling point to standard pressure (760 mmHg) using a

nomograph or the Clausius-Clapeyron relation.

Mandatory Visualization
The following diagram illustrates the logical workflow for a common synthetic application of

benzyl chloride: the Williamson Ether Synthesis, used here to form a benzyl ether.

Workflow: Benzyl Ether Synthesis via Williamson Reaction

Start: Reactants

Alcohol (R-OH)

Strong Base
(e.g., NaH)

Step 1:
Deprotonation

Alkoxide Intermediate
(R-O⁻Na⁺)

Forms

Step 2:
SN2 Reaction

Benzyl Chloride
(BnCl)

Products

Benzyl Ether
(R-O-Bn)

Salt Byproduct
(NaCl)

Step 3:
Aqueous Workup

& Purification

Final Product:
Pure Benzyl Ether

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b120561?utm_src=pdf-body
https://www.benchchem.com/product/b120561?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for the synthesis of a benzyl ether using benzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120561#physical-and-chemical-properties-of-benzyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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